Cas no 67642-30-2 (4-Methylbenzene-1-sulfonic acid--oxolan-2-ol (1/1))

• Product Name: 4-Methylbenzene-1-sulfonic acid--oxolan-2-ol (1/1)
• CAS No: 67642-30-2
• MF: C₁₁H₁₆O₅S
• MW: 260.306742668152
• CID: 2798109
• PubChem ID: 71367864
• Update Time: 2025-04-21

4-Methylbenzene-1-sulfonic acid--oxolan-2-ol (1/1) Chemical and Physical Properties

Names and Identifiers

• 67642-30-2
• 4-Methylbenzene-1-sulfonic acid--oxolan-2-ol (1/1)
• DTXSID10790965

• Inchi： 1S/C7H8O3S.C4H8O2/c1-6-2-4-7(5-3-6)11(8,9)10;5-4-2-1-3-6-4/h2-5H,1H3,(H,8,9,10);4-5H,1-3H2
• InChI Key： OHVAZRADRQDBOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCCC1O

Computed Properties

• Exact Mass: 260.07184478Da
• Monoisotopic Mass: 260.07184478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų